
Application Note: Analysis of 3,4,5-
Trimethyloctane in Environmental Samples

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 3,4,5-Trimethyloctane

CAS No.: 62016-44-8

Cat. No.: B15920774

Get Quote

Introduction

3,4,5-Trimethyloctane (C11H24) is a branched aliphatic hydrocarbon that may be present in

the environment due to contamination from petroleum products such as gasoline and diesel

fuel.[1] As a component of total petroleum hydrocarbons (TPH), its monitoring in soil and water

is crucial for environmental risk assessment. This application note outlines a robust and

sensitive method for the determination of 3,4,5-trimethyloctane in environmental samples

using gas chromatography-mass spectrometry (GC/MS).

Chemical and Physical Properties

A clear understanding of the analyte's properties is fundamental for the development of an

effective analytical method.
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Property Value Reference

Molecular Formula C11H24 [2][3][4]

Molecular Weight 156.31 g/mol [5]

CAS Number 62016-44-8 [2][3][4]

Boiling Point Not specified

LogP 4.10480 [3]

Instrumentation and Consumables

Gas Chromatograph: Agilent 8890 GC or equivalent

Mass Spectrometer: Agilent 5977B MS or equivalent

GC Column: HP-5ms Ultra Inert, 30 m x 0.25 mm, 0.25 µm

Autosampler: Agilent 7693A

Extraction Solvents: Hexane/Acetone (1:1), Methylene Chloride/Acetone (1:1) (Pesticide

Grade)

Syringes: 10 µL SGE

Vials: 2 mL amber with screw caps

Solid Phase Extraction (SPE) Cartridges: Silica gel for sample cleanup

Protocols
1. Sample Collection and Preparation

Soil Samples: Collect approximately 10g of soil from the desired location. Samples should be

stored in amber glass jars at 4°C until analysis.

Water Samples: Collect 1L of water in an amber glass bottle. Preserve with HCl to a pH < 2

and store at 4°C.
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2. Extraction Protocol for Soil Samples (Adapted from USEPA Method 3540)

Weigh 10g of the soil sample into a beaker and mix with anhydrous sodium sulfate to remove

moisture.

Transfer the sample to a Soxhlet extraction thimble.

Add 150 mL of 1:1 hexane/acetone to the round bottom flask.

Extract for 16-24 hours at a rate of 4-6 cycles per hour.

Concentrate the extract to 1 mL using a rotary evaporator.

Proceed with the cleanup step.

3. Extraction Protocol for Water Samples (Liquid-Liquid Extraction)

Transfer 500 mL of the water sample to a 1L separatory funnel.

Spike with a surrogate standard.

Add 60 mL of methylene chloride and shake vigorously for 2 minutes.

Allow the layers to separate and collect the organic layer.

Repeat the extraction two more times with fresh aliquots of methylene chloride.

Combine the organic extracts and dry over anhydrous sodium sulfate.

Concentrate the extract to 1 mL.

4. Sample Cleanup (Adapted from USEPA Method 3630)

Prepare a silica gel cleanup column.

Condition the column with hexane.

Load the 1 mL concentrated extract onto the column.
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Elute the analytes with a suitable solvent mixture (e.g., hexane:methylene chloride).

Collect the eluate and concentrate to a final volume of 1 mL.

5. GC/MS Analysis

Injection Volume: 1 µL

Inlet Temperature: 250°C

Oven Program:

Initial temperature: 40°C, hold for 2 minutes

Ramp: 10°C/min to 280°C

Hold: 5 minutes

Carrier Gas: Helium at a constant flow of 1.2 mL/min

MS Source Temperature: 230°C

MS Quadrupole Temperature: 150°C

Acquisition Mode: Selected Ion Monitoring (SIM)

Ions to Monitor for 3,4,5-Trimethyloctane: (hypothetical) m/z 57, 71, 85

Data Presentation
Table 1: Hypothetical Quantitative Results for 3,4,5-Trimethyloctane in Environmental

Samples
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Sample ID Matrix
Concentration
(µg/kg or µg/L)

% Recovery

Soil-001 Soil 15.2 95.4

Soil-002 Soil 8.7 92.1

Water-001 Water 2.5 98.2

Water-002 Water Not Detected 96.5

Table 2: Method Validation Parameters (Hypothetical)

Parameter Result

Limit of Detection (LOD) 0.5 µg/kg (Soil), 0.1 µg/L (Water)

Limit of Quantitation (LOQ) 1.5 µg/kg (Soil), 0.3 µg/L (Water)

Linearity (R²) >0.995

Precision (%RSD) <10%

Accuracy (% Recovery) 85-115%

Visualizations
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Caption: Experimental workflow for the analysis of 3,4,5-trimethyloctane.
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Environmental Matrix Sample Preparation Technique
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Caption: Logical relationship between sample type, preparation, and analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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Phone: (601) 213-4426
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